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Compound of Interest

Compound Name: VU0155069

Cat. No.: B1684052 Get Quote

This technical guide provides a comprehensive overview of VU0155069, a potent and selective

inhibitor of Phospholipase D1 (PLD1). It is intended for researchers, scientists, and drug

development professionals interested in the experimental use and mechanistic understanding

of this compound. This document details its chemical properties, experimental protocols for its

use, and its role in relevant signaling pathways.

Core Compound Information
VU0155069 is a small molecule inhibitor that has demonstrated high selectivity for PLD1 over

PLD2, making it a valuable tool for dissecting the specific roles of PLD1 in various cellular

processes.

There are conflicting reports regarding the CAS number and molecular weight of VU0155069,

which likely correspond to the free base and the hydrochloride salt forms of the compound. It is

crucial for researchers to verify the specific form they are using, as this will affect the molecular

weight and subsequent calculations for solution preparation.

Parameter Value (Free Base) Value (HCl Salt) Citation

CAS Number 1130067-06-9 1781834-89-6 [1]

Molecular Weight 462.97 g/mol 499.43 g/mol [1]

Molecular Formula C₂₆H₂₇ClN₄O₂ C₂₆H₂₇ClN₄O₂.HCl [1]
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Quantitative Data: Inhibitory Activity
VU0155069 exhibits significant potency and selectivity for PLD1. The following table

summarizes its in vitro inhibitory concentrations (IC₅₀) against PLD1 and PLD2.

Target IC₅₀ (in vitro) Citation

PLD1 46 nM [1]

PLD2 933 nM [1]

Signaling Pathways
VU0155069 exerts its effects by inhibiting the enzymatic activity of PLD1. PLD1 is a key

enzyme in cellular signaling, responsible for hydrolyzing phosphatidylcholine (PC) into

phosphatidic acid (PA) and choline. PA is a critical lipid second messenger that activates a

variety of downstream signaling pathways involved in cell proliferation, survival, and migration.

By blocking the production of PA by PLD1, VU0155069 can effectively attenuate these

downstream signals.
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Extracellular Signals
(e.g., Growth Factors, Cytokines)

Receptor Tyrosine Kinase (RTK) /
G-Protein Coupled Receptor (GPCR)

PLD1

Activates

Phosphatidic Acid (PA)HydrolyzesPhosphatidylcholine (PC) Downstream Effectors
(e.g., mTOR, PI3K/AKT, MAPK)

Activates Cellular Responses
(Migration, Proliferation, Survival)
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Start

Prepare Reagents:
- Recombinant PLD1 enzyme

- Phosphatidylcholine substrate
- Assay buffer

- VU0155069 serial dilutions

Add VU0155069 dilutions to wells

Add PLD1 enzyme to wells

Pre-incubate

Initiate reaction by adding
phosphatidylcholine substrate

Incubate at 37°C

Stop reaction

Detect product formation
(e.g., choline or phosphatidic acid)

Analyze data and determine IC₅₀

End

 

Start

Culture cancer cells to ~80% confluency

Serum-starve cells overnight

Prepare Transwell chambers

Add chemoattractant (e.g., 10% FBS) to the lower chamber

Prepare cell suspension in serum-free media
with desired concentrations of VU0155069 or vehicle

Seed cells into the upper chamber

Incubate for 12-24 hours at 37°C, 5% CO₂

Remove non-migrated cells from the
upper surface of the membrane

Fix and stain migrated cells on the
lower surface of the membrane (e.g., with crystal violet)

Image and quantify migrated cells

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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